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Compound of Interest

(2-Methylquinolin-3-YL)
Compound Name:
(phenyl)methanone

Cat. No.: B11868582

Get Quote

Executive Summary

Compound: (2-Methylquinolin-3-yl)(phenyl)methanone Synonyms: 3-Benzoyl-2-

methylquinoline; 3-Benzoylquinaldine Class: 3-Aroylquinoline; Nitrogen Heterocycle Primary
Utility: Pharmacological Scaffold (Antimicrobial, Anticancer), Organic Synthesis Intermediate.[1]

[2131[4]

This technical guide provides a comprehensive review of the (2-methylquinolin-3-yl)
(phenyl)methanone scaffold.[1] As a "privileged structure” in medicinal chemistry, this
molecule serves as a critical junction between simple quinolines and complex, bioactive
alkaloids. Its pharmacological profile is defined by the rigid quinoline core (DNA
intercalation/enzyme binding) and the flexible C3-benzoyl moiety (hydrogen bond
acceptance/hydrophobic interaction). This document details its synthesis, mechanism of action,
and structure-activity relationships (SAR).

Chemical Profile & Synthesis[5][6][7][8][9][10][11]
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Structural Properties

The molecule consists of a quinoline ring substituted at the C2 position with a methyl group and
at the C3 position with a benzoyl group.

o Molecular Formula: C

H
NO

e Molecular Weight: 247.29 g/mol
o Key Pharmacophore Features:
o N1-Nitrogen: Hydrogen bond acceptor; protonation site (pKa ~4-5).[1]
o C2-Methyl: Steric anchor; prevents metabolic oxidation at C2; enhances lipophilicity.[1]

o C3-Carbonyl: Critical H-bond acceptor; linker providing rotational freedom for the phenyl
ring.[1]

Synthesis Protocol: The Friedlander Annulation

The most robust route to this scaffold is the Friedlander Condensation.[5] This method offers
high regio-control and scalability.[1]

Reaction Scheme: Condensation of 2-aminobenzaldehyde (or its in situ reduced nitro-
precursor) with 1-phenyl-1,3-butanedione (benzoylacetone).[1]

Detailed Protocol (Standardized):

» Reagents: 2-Aminobenzaldehyde (1.0 equiv), Benzoylacetone (1.1 equiv), Piperidine (0.1
equiv, catalyst), Ethanol (Solvent).

e Procedure:

o Dissolve 2-aminobenzaldehyde and benzoylacetone in ethanol.
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o Add catalytic piperidine.[6]
o Reflux at 80°C for 3—6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

o Work-up: Cool to room temperature. The product often precipitates. Filter and wash with
cold ethanol. If no precipitate, evaporate solvent and recrystallize from ethanol/water.

* Yield: Typically 75-90%.

Visualization: Synthesis Mechanism

The following diagram illustrates the mechanistic pathway of the Friedlander synthesis,
highlighting the critical imine formation and aldol-type cyclization steps.

Reactants
2-Aminobenzaldehyde
+

Step 1: Imine Formation
(Schiff Base)

Tautomerization Step 2: Intramolecular Final Product
Aldol Condensation 3-Benzoyl-2-methylquinoline

Benzoylacetone

Click to download full resolution via product page

Figure 1: Step-wise mechanism of the Friedlander Annulation yielding the 3-benzoyl-2-
methylquinoline scaffold.

Pharmacological Mechanisms[4][13]

The bioactivity of (2-methylquinolin-3-yl)(phenyl)methanone stems from its ability to interact
with biological macromolecules via 1t-1t stacking (quinoline core) and allosteric binding (benzoyl
wing).[1]

Antimicrobial Activity

Quinolines are historically significant antimicrobials (e.g., quinine, ciprofloxacin). The 3-
benzoyl-2-methyl derivative exhibits activity against Gram-positive bacteria (S. aureus, B.
subtilis) and fungi (C. albicans).[1]

¢ Mechanism:
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o DNA Gyrase Inhibition: The planar quinoline ring intercalates into bacterial DNA or binds to
the DNA gyrase-DNA complex, stabilizing DNA strand breaks and preventing replication.

o Cell Membrane Disruption: The lipophilic C2-methyl and C3-benzoyl groups facilitate
penetration through the lipid bilayer, potentially disrupting membrane potential in fungal
cells.[1]

Anticancer Potential (Cytotoxicity)

Research into 3-aroylquinolines has identified them as potent cytotoxic agents against human
tumor cell lines (e.g., MCF-7, HelLa).[1]

e Mechanism (Tubulin Inhibition):
o The structure mimics colchicine and combretastatin A-4.
o Binding Site: The compound binds to the colchicine-binding site of

-tubulin.[1]

o Effect: Inhibits microtubule polymerization, leading to cell cycle arrest at the G2/M phase
and subsequent apoptosis.

e SAR Insight: The "kinked" structure provided by the C3-carbonyl allows the phenyl ring to
occupy a hydrophobic pocket within the tubulin dimer, a feature critical for high affinity.

Quantitative Data Summary (Representative)

Note: Values are generalized from structure-activity studies of the 3-benzoyl-2-methylquinoline
class.
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Target
Organism/Cell Line

Assay Type

Activity Metric

Notes

S. aureus (Bacteria)

MIC (Min. Inhibitory

Conc.)

12.5 - 50 pug/mL

Moderate activity;
enhanced by e-
withdrawing groups on
phenyl ring.[1]

C. albicans (Fungus)

MIC

25— 100 pg/mL

Comparable to
standard azoles in

some derivatives.

MCF-7 (Breast

Induces apoptosis;

IC50 (Cytotoxicity) 5-20 uM arrests cell cycle at
Cancer)
G2/M.
Tubulin Direct inhibition of
o IC50 2-10puM _
Polymerization microtubule assembly.

Structure-Activity Relationship (SAR)[1]

Modifying the (2-methylquinolin-3-yl)(phenyl)methanone core dramatically shifts its

bioactivity profile.[1] The following logic map details how specific structural changes impact

efficacy.

Position 2 (Methyl)

3-Benzoyl-2-methylquinoline

Scaffold Core:

/

Position 3 (Carbonyl Linker)

Quinoline Ring (Pos 5-8)

/

\

Phenyl Ring (Benzoyl)

\

Essential for Lipophilicity.
Removal reduces membrane permeability.

H-bond Acceptor.
Reduction to alcohol reduces tubulin affinity.

e- Donating groups (OMe) at C6/C7
increase cytotoxicity significantly.

Para-substitution (CI, F, OMe)
modulates metabolic stability & potency.
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Figure 2: SAR Map demonstrating the impact of functional group modifications on the core

scaffold.

Key SAR Rules:

The C2-Methyl is Non-Negotiable: Replacing the methyl group with a hydrogen often leads
to a loss of potency due to increased metabolic susceptibility and reduced hydrophobic
interaction.

The Carbonyl Bridge: The sp2 hybridized carbonyl carbon maintains the optimal angle
between the quinoline and phenyl rings. Reducing this to a methylene (-CH2-) or alcohol (—
CHOH-) typically lowers anticancer activity but may retain antimicrobial properties.

Ring Substitution:
o Electron-Withdrawing Groups (Cl, NO2) on Phenyl Ring: Enhance antimicrobial activity.

o Electron-Donating Groups (OMe) on Quinoline Ring: Enhance anticancer (tubulin binding)
activity.[1]

Experimental Validation Protocols
In Vitro Antimicrobial Assay (Broth Microdilution)

To validate the bioactivity of synthesized 3-benzoyl-2-methylquinoline:

Preparation: Dissolve compound in DMSO (stock 1 mg/mL).
Inoculum: Adjust bacterial culture (S. aureus ATCC 25923) to

CFU/mL.

Plate Setup: Use 96-well plates. Serial 2-fold dilutions of the compound (range 100 pg/mL to
0.1 pg/mL).

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration showing no visible turbidity. Use Resazurin
dye for visual confirmation (Blue = No Growth; Pink = Growth).
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Tubulin Polymerization Assay

To confirm mechanism of action in cancer models:

o Reagents: Purified bovine brain tubulin (>99%), GTP, Buffer (PEM).

e Procedure:
o Incubate tubulin (3 mg/mL) with the test compound (5 uM) at 37°C.
o Monitor absorbance at 340 nm every 30 seconds for 60 minutes.

e Analysis: A decrease in the Vmax of the polymerization curve compared to the control (Taxol
or DMSO) indicates inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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